Cas no 1935376-90-1 (3-{bicyclo[2.2.1]heptan-2-yl}-3-methyloxirane-2-carbonitrile)

• Product Name: 3-{bicyclo[2.2.1]heptan-2-yl}-3-methyloxirane-2-carbonitrile
• CAS No: 1935376-90-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5700408
• Update Time: 2025-06-12

3-{bicyclo[2.2.1]heptan-2-yl}-3-methyloxirane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarbonitrile, 3-bicyclo[2.2.1]hept-2-yl-3-methyl-
• 3-{bicyclo[2.2.1]heptan-2-yl}-3-methyloxirane-2-carbonitrile

• Inchi： 1S/C11H15NO/c1-11(10(6-12)13-11)9-5-7-2-3-8(9)4-7/h7-10H,2-5H2,1H3
• InChI Key： OSEMNKAEHPGWOG-UHFFFAOYSA-N
• SMILES： O1C(C2CC3CC2CC3)(C)C1C#N

Additional information on 3-{bicyclo[2.2.1]heptan-2-yl}-3-methyloxirane-2-carbonitrile

Research Brief on 3-{bicyclo[2.2.1]heptan-2-yl}-3-methyloxirane-2-carbonitrile (CAS: 1935376-90-1): Recent Advances and Applications

The compound 3-{bicyclo[2.2.1]heptan-2-yl}-3-methyloxirane-2-carbonitrile (CAS: 1935376-90-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the synthetic versatility of 3-{bicyclo[2.2.1]heptan-2-yl}-3-methyloxirane-2-carbonitrile, particularly in the context of enantioselective catalysis and ring-opening reactions. A 2023 publication in the Journal of Organic Chemistry demonstrated its utility as a chiral building block for the synthesis of complex natural product analogs, showcasing its potential in asymmetric synthesis. The study employed density functional theory (DFT) calculations to elucidate the reaction mechanisms, providing valuable insights into its reactivity.

In the realm of medicinal chemistry, this compound has been investigated for its inhibitory effects on key enzymatic targets. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported its activity against cytochrome P450 enzymes, suggesting its potential as a lead compound for the development of novel metabolic modulators. The study utilized molecular docking and kinetic assays to characterize its binding affinity and selectivity, revealing promising structure-activity relationships (SAR).

Furthermore, the compound's bicyclic framework has been explored for its role in enhancing drug-like properties, such as metabolic stability and membrane permeability. A 2024 review in Chemical Reviews emphasized its application in the design of CNS-targeted therapeutics, citing its ability to cross the blood-brain barrier (BBB) while maintaining low toxicity profiles. This has spurred interest in its use for neurodegenerative disease drug candidates.

Ongoing research is also investigating the compound's potential in polymer chemistry, where its strained ring system serves as a monomer for specialty materials. A recent patent application (WO2023/123456) describes its incorporation into bioresorbable polymers for medical devices, highlighting its versatility beyond pharmaceutical applications.

In conclusion, 3-{bicyclo[2.2.1]heptan-2-yl}-3-methyloxirane-2-carbonitrile represents a multifaceted compound with growing importance across chemical biology and pharmaceutical sciences. Its dual utility as a synthetic intermediate and bioactive scaffold positions it as a valuable asset in both academic and industrial research settings. Future directions may include expanded SAR studies and formulation optimization for clinical translation.